Cas no 68876-96-0 (But-2-yne-1,4-diol2-(chloromethyl)oxirane)
But-2-yne-1,4-diol and 2-(chloromethyl)oxirane are versatile intermediates in organic synthesis. But-2-yne-1,4-diol, a diol with an alkyne functionality, serves as a precursor for polymers, pharmaceuticals, and specialty chemicals, offering reactivity in click chemistry and cross-coupling reactions. 2-(Chloromethyl)oxirane, an epoxide derivative, is valuable in epoxy resin production and as a building block for agrochemicals and pharmaceuticals due to its electrophilic ring-opening reactivity. Both compounds exhibit high purity and stability, ensuring consistent performance in industrial applications. Their structural features enable selective functionalization, making them essential for tailored synthetic pathways in research and manufacturing. Proper handling is required due to their reactive nature.
68876-96-0 structure
Product Name:But-2-yne-1,4-diol2-(chloromethyl)oxirane
CAS No:68876-96-0
MF:C7H11ClO3
MW:178.613441705704
CID:58883
PubChem ID:163219
Update Time:2025-11-02
But-2-yne-1,4-diol2-(chloromethyl)oxirane Chemical and Physical Properties
Names and Identifiers
-
- But-2-yne-1,4-diol 2-(chloromethyl)oxirane
- 2-Butyn-1,4-diol,epichlorohydrin ethers
- 2-Butyne-1,4-diol bis chlorohydrin ether
- 2-Butyne-1,4-diol,reaction products with epichlorohydrin
- BCE
- Einecs 272-537-0
- REACTION PRODUCTS OF 2-BUTYNE-1,4-DIOL WITH EPICHLOROHYDRIN
- Reaction products of butynediol with epichlorohydrin
- DTXSID40987982
- 68876-96-0
- 68410-08-2
- SCHEMBL1462576
- EINECS 270-106-1
- But-2-yne-1,4-diol2-(chloromethyl)oxirane
- But-2-yne-1,4-diol--2-(chloromethyl)oxirane (1/1)
- but-2-yne-1,4-diol;2-(chloromethyl)oxirane
- 68441-62-3
- EINECS 270-079-6
-
- Inchi: 1S/C4H6O2.C3H5ClO/c5-3-1-2-4-6;4-1-3-2-5-3/h5-6H,3-4H2;3H,1-2H2
- InChI Key: NHNWEVUXQTXHJI-UHFFFAOYSA-N
- SMILES: ClCC1CO1.OCC#CCO
Computed Properties
- Exact Mass: 178.04000
- Monoisotopic Mass: 178.04
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 104
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53A^2
Experimental Properties
- Density: 1.18~1.21 (20°)
- Boiling Point: 238 °C at 760 mmHg
- Flash Point: 152.2 °C
- PSA: 52.99000
- LogP: -0.40160
But-2-yne-1,4-diol2-(chloromethyl)oxirane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B282025-50mg |
But-2-yne-1,4-diol2-(chloromethyl)oxirane |
68876-96-0 | 50mg |
$ 250.00 | 2022-06-07 | ||
| TRC | B282025-100mg |
But-2-yne-1,4-diol2-(chloromethyl)oxirane |
68876-96-0 | 100mg |
$ 410.00 | 2022-06-07 | ||
| TRC | B282025-250mg |
But-2-yne-1,4-diol2-(chloromethyl)oxirane |
68876-96-0 | 250mg |
$ 815.00 | 2022-06-07 |
But-2-yne-1,4-diol2-(chloromethyl)oxirane Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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